4-(3-Bromo-4-methoxyphenyl)pyridine

Specification

• CAS No.: 191602-60-5
• Molecular Formula: C12H10BrNO
• Molecular Weight: 264.12 g/mol
• IUPAC Name: 4-(3-bromo-4-methoxyphenyl)pyridine
• Standard InChI: InChI=1S/C12H10BrNO/c1-15-12-3-2-10(8-11(12)13)9-4-6-14-7-5-9/h2-8H,1H3
• Standard InChI Key: JOCCQFWHBVVRNV-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=CC=NC=C2)Br
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=NC=C2)Br

Introduction

Chemical Identity and Structure

4-(3-Bromo-4-methoxyphenyl)pyridine is a substituted pyridine derivative containing a 3-bromo-4-methoxyphenyl group at the 4-position of the pyridine ring. Its structural characteristics include:

Property	Value
CAS Registry Number	191602-60-5
Molecular Formula	C₁₂H₁₀BrNO
Molecular Weight	264.12 g/mol
Exact Mass	262.99500
IUPAC Name	4-(3-Bromo-4-methoxyphenyl)pyridine
MDL Number	MFCD05864837
The compound consists of a pyridine ring connected to a phenyl group that bears both bromo and methoxy substituents. This arrangement contributes to its unique electronic and chemical properties, making it valuable in various synthetic applications.

Physical and Chemical Properties

The physical state and key properties of 4-(3-Bromo-4-methoxyphenyl)pyridine significantly influence its handling, storage, and application in chemical processes:

Property	Value
Physical Appearance	White powder
Density	1.403 g/cm³
Boiling Point	341.6°C at 760 mmHg
Vapor Pressure	0.000157 mmHg at 25°C
Index of Refraction	1.587
LogP	3.51970
PSA (Polar Surface Area)	22.12000
Flash Point	Not available
Melting Point	Not available
The compound's relatively high boiling point indicates strong intermolecular forces, likely due to the presence of the bromine atom and the methoxy group. The LogP value suggests moderate lipophilicity, which could influence its solubility behavior in various solvents and its potential for membrane permeability in biological systems.

Supplier Information	Details
Standard Purity	95-98%
Common Impurities	≤0.5%
Packaging Options	Varies by supplier (typically 250mg to 1g for research quantities)
Storage Recommendations	Room temperature
Transportation Classification	Per client requirements
Regulatory Information	HS Code: 2933399090
Commercial suppliers often provide analytical certificates including HPLC, GC, and NMR data to confirm the identity and purity of the product.

Applications and Uses

4-(3-Bromo-4-methoxyphenyl)pyridine serves multiple functions across different industries and research areas:

Pharmaceutical Applications

The compound is utilized as:

• An intermediate in drug discovery programs

• A building block for complex pharmaceutical compounds

• A structural component in medicinal chemistry research

Chemical Research

In chemical research, it functions as:

• A substrate for further chemical transformations

• A model compound for studying reaction mechanisms

• A precursor for novel heterocyclic systems

Industrial Applications

Industrial uses include:

• Component in adhesives

• Ingredient in specialty dyes

• Additive in resin formulations

• Element in ceramic coating technologies

Safety Parameter	Information
Hazard Classification	Xi (Irritant)
Recommended PPE	Chemical-resistant gloves, safety glasses, lab coat
Storage Conditions	Room temperature, away from oxidizing agents
Disposal	According to local regulations for halogenated organic compounds
As with many brominated compounds, appropriate precautions should be taken to avoid skin contact, inhalation, or ingestion. The compound should be handled in well-ventilated areas with appropriate personal protective equipment.

Related Compounds

Several structural analogs of 4-(3-Bromo-4-methoxyphenyl)pyridine have been reported in the literature, each with distinct properties and applications:

Compound	CAS Number	Key Differences
2-(3-Bromo-4-methoxyphenyl)pyridine	Not specified	Phenyl group at the 2-position of pyridine
3-Bromo-4-methoxypyridine	82257-09-8	Lacks the phenyl group; simpler structure
3-Bromo-5-(4-methoxyphenyl)pyridine	452972-07-5	Bromo at 3-position, methoxyphenyl at 5-position
3-Bromo-4-(4'-methoxyphenyl)pyridine	88345-97-5	Bromo at 3-position, methoxyphenyl at 4-position
2-(3-Bromo-4-methoxyphenyl)-3-nitropyridine	Not specified	Contains additional nitro group at 3-position
These related compounds provide valuable structural diversity for comparative studies and structure-activity relationship analyses in medicinal chemistry and materials science research.